![molecular formula C23H32N2O4 B6117509 N-[2-(1-cyclohexen-1-yl)ethyl]-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide](/img/structure/B6117509.png)
N-[2-(1-cyclohexen-1-yl)ethyl]-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-cyclohexen-1-yl)ethyl]-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound is also known as CYM50308 and has been found to have various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of CYM50308 is not fully understood. However, it has been found to act as a positive allosteric modulator of the GABA-A receptor, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
CYM50308 has been found to have various biochemical and physiological effects, including anxiolytic and antidepressant effects, as mentioned above. It has also been found to enhance the activity of the GABA-A receptor, which is involved in the regulation of sleep, memory, and learning.
Advantages and Limitations for Lab Experiments
One advantage of using CYM50308 in lab experiments is its potential use in the treatment of anxiety and depression. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of CYM50308. One potential direction is to further investigate its mechanism of action and how it interacts with the GABA-A receptor. Another direction is to study its potential use in the treatment of other neurological disorders, such as epilepsy and schizophrenia. Additionally, further research could be conducted to determine the optimal dosage and delivery method for CYM50308.
Synthesis Methods
The synthesis of CYM50308 involves the reaction of 1-cyclohexen-1-yl ethylamine with 4-(methoxyacetyl)piperidine-1-carboxylic acid, followed by coupling with 2-chloro-N-(4-hydroxyphenyl)acetamide. The final product is purified by column chromatography and characterized by NMR spectroscopy.
Scientific Research Applications
CYM50308 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and depression.
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-2-[1-(2-methoxyacetyl)piperidin-4-yl]oxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N2O4/c1-28-17-22(26)25-15-12-19(13-16-25)29-21-10-6-5-9-20(21)23(27)24-14-11-18-7-3-2-4-8-18/h5-7,9-10,19H,2-4,8,11-17H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBBCXPWWSWIKKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCC(CC1)OC2=CC=CC=C2C(=O)NCCC3=CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.